Cas no 1805062-93-4 (2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805062-93-4
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4853671
• Update Time: 2025-06-18

2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-1-3-5(6(10)11)4(9)2-13-7(3)12/h2,6H,1H2,(H2,12,13)
• InChI Key： JVDIXPOHIDYKRS-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine

Introduction to 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805062-93-4)

2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine, identified by the CAS number 1805062-93-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties, particularly in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a chloromethyl substituent in its structure imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The< strong>fluoropyridine core of this compound is a well-documented motif in drug discovery, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles of bioactive molecules. The specific substitution pattern in 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine contributes to its reactivity and functionalization potential, enabling the synthesis of more complex derivatives with tailored biological effects. Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of fluorinated pyridines in designing next-generation drugs, particularly those targeting inflammatory and infectious diseases.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. The< strong>chloromethyl group in 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine serves as a versatile handle for further functionalization, allowing chemists to explore its potential as a precursor for antibiotics or antiviral compounds. Additionally, the< strong>difluoromethyl moiety is known to improve lipophilicity and binding interactions with biological targets, which is crucial for optimizing drug efficacy. These features make this compound an attractive candidate for further investigation in the quest for new therapeutic interventions.

One of the most compelling aspects of 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop inhibitors targeting enzymes involved in cancer metabolism and signal transduction pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression. The< strong>amino group provides a site for further derivatization, enabling the creation of peptidomimetics or small-molecule inhibitors with high specificity.

The incorporation of< strong>fluorine atoms into pharmaceutical molecules is not without rationale; these elements can significantly modulate the pharmacokinetic properties of drugs. Fluorine atoms are capable of enhancing metabolic stability by preventing oxidative degradation and improving binding affinity by increasing lipophilicity. In the context of 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine, the presence of two fluorine atoms at positions 4 and 5 contributes to its overall bioactivity profile. This dual fluorination enhances its interaction with biological targets while maintaining structural integrity under physiological conditions.

The< strong>chloromethyl substituent at position 3 adds another layer of complexity to this compound, offering opportunities for further chemical transformations. This group can be readily modified through nucleophilic substitution reactions, allowing chemists to introduce various functional groups such as amines, alcohols, or thiols. Such modifications are essential for fine-tuning the biological activity of derived compounds, ensuring optimal efficacy and minimal side effects. Recent reports highlight the use of this intermediate in synthesizing novel antifungal agents, where the chloromethyl group serves as a precursor for thiazole or tetrazole ring formations.

In conclusion, 2-Amino-3-(chloromethyl)-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805062-93-4) represents a promising scaffold for drug discovery due to its unique structural features and functionalization potential. The combination of< strong>amino,< strong>chloromethyl, and< strong>difluoromethyl substituents provides a rich platform for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in pharmaceutical innovation.